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Compound of Interest

Compound Name: 4-(Aminomethyl)pyridin-2(1H)-one

Cat. No.: B111612 Get Quote

Proper handling and disposal of chemical waste are critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. The following guide provides detailed

procedures for the safe disposal of 4-(Aminomethyl)pyridin-2(1H)-one, based on general

hazardous waste protocols and data from related chemical compounds.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the official Safety Data Sheet (SDS) for 4-(Aminomethyl)pyridin-2(1H)-one and

your institution's specific Environmental Health and Safety (EHS) protocols. Always prioritize

institutional and local regulations.

Hazard Assessment
While a specific Safety Data Sheet for 4-(Aminomethyl)pyridin-2(1H)-one was not found in

the search results, its structural relative, 4-(Aminomethyl)pyridine, is classified as hazardous,

causing severe skin burns, eye damage, and potential respiratory irritation.[1][2][3] Pyridine

and its derivatives are generally considered harmful if swallowed, inhaled, or in contact with

skin.[4] Therefore, 4-(Aminomethyl)pyridin-2(1H)-one should be handled as a hazardous

chemical waste. All contaminated materials, including the pure substance, solutions, labware,

and personal protective equipment (PPE), must be disposed of as hazardous waste.[4][5]

Quantitative Data Summary
The table below includes predicted data for 4-(Aminomethyl)pyridin-2(1H)-one and

established data for the related compound 4-Aminopyridine for a conservative safety reference.
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Property
4-
(Aminomethyl)pyri
din-2(1H)-one

4-Aminopyridine
(Related
Compound)

Data Source

Molecular Formula C6H8N2O C5H6N2 [6][7]

Molecular Weight 124.14 g/mol 94.12 g/mol [6][7]

Boiling Point
356.5 ± 34.0 °C

(Predicted)
273 °C [6][7]

Density
1.146 ± 0.06 g/cm3

(Predicted)
- [6]

pKa
11.74 ± 0.10

(Predicted)
- [6]

Hazards

Not explicitly defined;

treat as hazardous

based on derivatives.

Fatal if swallowed,

Toxic in contact with

skin or if inhaled,

Causes severe skin

burns and eye

damage.[7]

[4][7]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for disposing of 4-
(Aminomethyl)pyridin-2(1H)-one.

Personal Protective Equipment (PPE): Before handling the chemical, wear appropriate PPE,

including a lab coat, safety goggles with side shields, and chemical-resistant gloves (e.g.,

nitrile).[2][8]

Waste Identification: A chemical is considered waste when it is no longer intended for use.[9]

All materials that have come into contact with 4-(Aminomethyl)pyridin-2(1H)-one must be

treated as hazardous waste.[10] This includes:

Unused or unwanted solid chemical.
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Solutions containing the chemical.

Contaminated labware (e.g., weigh boats, spatulas, pipette tips).

Contaminated PPE (gloves, disposable lab coats).

Waste Segregation and Collection:

Solid Waste: Collect solid 4-(Aminomethyl)pyridin-2(1H)-one and contaminated

disposable labware in a dedicated, robust container made of a compatible material (e.g.,

high-density polyethylene).[4]

Liquid Waste: Collect solutions in a designated, leak-proof liquid waste container.[4]

Ensure the container is compatible with the solvent used.

Contaminated Sharps: If any sharps (needles, razor blades) are contaminated, they must

be placed in a designated sharps container labeled as hazardous waste.

Do not mix this waste stream with other incompatible chemical wastes.[9]

Container Labeling: As soon as waste is added, label the container clearly.[10] The label

must include:

The words "Hazardous Waste".[5][9]

The full chemical name: "4-(Aminomethyl)pyridin-2(1H)-one" (do not use abbreviations

or chemical formulas).[5]

The approximate quantity or percentage of the waste.[5]

The date of waste generation.[5]

Your name, department, and contact information.[5]

Storage:

Keep waste containers tightly sealed except when adding waste.[9][11]
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Store the containers in a designated and secure waste accumulation area, such as a

satellite accumulation area within the lab.

Ensure the storage area is well-ventilated.

Final Disposal:

Do not dispose of this chemical down the sink or in regular trash.[5][12]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste.[5][10] Only trained EHS personnel

should transport hazardous waste.[10]

Experimental Protocols
Decontamination of Empty Containers
An empty container that held 4-(Aminomethyl)pyridin-2(1H)-one must be properly

decontaminated before it can be disposed of as non-hazardous trash.

Methodology:

Select a solvent capable of removing the chemical residue. Water or an alcohol like ethanol

may be suitable.

Perform a triple rinse.[9][10] For each rinse, add an amount of the chosen solvent equal to

about 5-10% of the container's volume.[10]

Securely cap and shake the container to ensure the solvent contacts all interior surfaces.

Pour the solvent rinsate into the appropriate liquid hazardous waste container.[9][10]

Repeat this rinsing process two more times for a total of three rinses.

After the final rinse, allow the container to air dry completely.

Deface or remove the original chemical label.[10] The container may now be disposed of in

the regular trash or recycled according to your facility's guidelines.
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Spill Cleanup Procedure
Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Protect Yourself: Wear appropriate PPE, including respiratory protection if vapors or dust are

generated.

Containment: For liquid spills, contain the spill using an inert absorbent material like

vermiculite, sand, or clay.[2][4]

Collection: Carefully collect the absorbed material and any solid chemical using spark-proof

tools and place it into a designated hazardous waste container.[2][4]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[4]

Dispose: Collect all cleaning materials (absorbent pads, wipes, contaminated PPE) as

hazardous waste.[4]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 4-(Aminomethyl)pyridin-2(1H)-one.
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Start: Chemical identified as
4-(Aminomethyl)pyridin-2(1H)-one waste

1. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Classify as Hazardous Waste

3a. Collect Solid Waste &
Contaminated Disposables

Solid

3b. Collect Liquid Waste
(Solutions & Rinsate)

Liquid

4. Use Compatible, Sealed
Hazardous Waste Container

5. Label Container Correctly
(Full Name, Date, Contact, 'Hazardous Waste')

6. Store in Designated
Secure Accumulation Area

7. Contact EHS for Pickup

End: Waste Disposed of
by Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-(Aminomethyl)pyridin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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